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Compound of Interest

2-Chloro-5-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B017357

For Researchers, Scientists, and Drug Development Professionals

Core ldentification and Nomenclature

2-Chloro-5-nitrobenzenesulfonamide is a sulfonamide compound that serves as a valuable
building block in organic synthesis.

IUPAC Name: 2-chloro-5-nitrobenzenesulfonamide[1]

CAS Number: 96-72-0[1][2]

Molecular Formula: CeHsCIN204S[1][2]

Molecular Weight: 236.63 g/mol [1][2]

Structural Representation

The molecular structure consists of a benzene ring substituted with a chlorine atom, a nitro
group, and a sulfonamide group.

« SMILES: C1=CC(=C(C=C1[0-])S(=0)(=0)N)CI[1]

« INChl: INChI=1S/C6H5CIN204S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H,(H2,8,12,13)[1]
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Synonyms

This compound is known by several other names in the literature and commercial listings,
which can be critical for comprehensive database searches.[1]

2-chloro-5-nitrobenzene-1-sulfonamide[1][3][4]

Benzenesulfonamide, 2-chloro-5-nitro-[1][3][4]

NSC 105711[1][2][5]

5-nitro-2-chlorobenzenesulfonamide[1]

Physicochemical Properties

Understanding the physical and chemical properties of 2-Chloro-5-nitrobenzenesulfonamide
Is fundamental for its application in experimental design.

Property Value Source
Melting Point 184-185 °C [5]
Boiling Point 435.2°C at 760 mmHg [5]
Density 1.7 g/cm3 [5]
Flash Point 217.0°C [5]
Refractive Index 1.622 [5]
Appearance Light yellow crystalline solid [6]

Synthesis and Mechanism

The synthesis of 2-Chloro-5-nitrobenzenesulfonamide typically involves the sulfonation and
subsequent chlorination or amidation of a substituted benzene precursor. A common pathway
starts with p-nitrochlorobenzene.

Synthetic Pathway Overview
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The industrial synthesis often involves the chlorosulfonation of p-nitrochlorobenzene. However,

a laboratory-scale synthesis can be conceptualized as a multi-step process. A related
precursor, 2-chloro-5-nitrobenzenesulfonic acid, is synthesized by treating p-
nitrochlorobenzene with oleum.[7] This acid can then be converted to the corresponding
sulfonyl chloride, which is a key intermediate.

The conversion of 2-chloro-5-nitrobenzenesulfonic acid to 2-chloro-5-nitrobenzenesulfonyl
chloride can be achieved using chlorosulfonic acid or thionyl chloride in oleum.[8] A greener
alternative involves using bis(trichloromethyl)carbonate (BTC) in the presence of an organic
base.[9] The resulting sulfonyl chloride can then be readily converted to the desired
sulfonamide by reaction with ammonia.

Oleum (H2S04/SOs)
100-110°C

Ct nic acid
\ or Thionyl chloride ( \ Ammonia (NHs)

2-Chloro-5-nitrobenzenesulfonic acid G—Chloro—s— ilfony! ch\ondej
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Caption: Synthetic workflow for 2-Chloro-5-nitrobenzenesulfonamide.

Detailed Experimental Protocol (Conceptual)

Step 1: Synthesis of 2-Chloro-5-nitrobenzenesulfonyl chloride from 2-Chloro-5-
nitrobenzenesulfonic acid

e To a solution of 2-chloro-5-nitrobenzenesulfonic acid in an appropriate solvent, add a

chlorinating agent such as thionyl chloride or oxalyl chloride, often with a catalytic amount of

dimethylformamide (DMF).

e The reaction mixture is typically stirred at room temperature or gently heated to facilitate the

conversion.

e Progress of the reaction is monitored by thin-layer chromatography (TLC).

o Upon completion, the excess chlorinating agent and solvent are removed under reduced
pressure to yield the crude 2-chloro-5-nitrobenzenesulfonyl chloride.
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Step 2: Synthesis of 2-Chloro-5-nitrobenzenesulfonamide

The crude 2-chloro-5-nitrobenzenesulfonyl chloride is dissolved in an inert solvent like
tetrahydrofuran (THF) or dichloromethane.

e The solution is cooled in an ice bath, and an excess of aqueous ammonia or a solution of
ammonia in an organic solvent is added dropwise.

e The reaction is stirred for a specified period, allowing for the complete formation of the
sulfonamide.

e The product is then isolated by filtration or extraction, followed by purification, typically
through recrystallization, to obtain pure 2-Chloro-5-nitrobenzenesulfonamide.

Applications in Research and Drug Development

Sulfonamides are a well-established class of compounds with a broad spectrum of biological
activities, including antimicrobial, antiviral, and anticancer properties.[10] 2-Chloro-5-
nitrobenzenesulfonamide, as a substituted sulfonamide, serves as a versatile intermediate in
the synthesis of more complex molecules with potential therapeutic applications.

The presence of the chloro and nitro groups on the benzene ring provides reactive sites for
further chemical modifications, allowing for the generation of diverse libraries of compounds for
drug discovery screening. For instance, the nitro group can be reduced to an amine, which can
then be further functionalized. The chlorine atom can be displaced via nucleophilic aromatic
substitution reactions. These transformations enable the synthesis of a wide range of
derivatives.

Derivatives of the closely related 2-chloro-5-nitrobenzoic acid have shown potential as next-
generation antibacterial agents, highlighting the potential of this structural motif in addressing
antibiotic resistance.[11][12]

Analytical and Characterization Protocols
High-Performance Liquid Chromatography (HPLC)

o Objective: To assess the purity of 2-Chloro-5-nitrobenzenesulfonamide.
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e Column: Areversed-phase C18 column is typically suitable.

» Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and
acetonitrile or methanol.

o Detection: UV detection at a wavelength where the compound exhibits strong absorbance,
typically around 254 nm.

o Sample Preparation: A dilute solution of the compound in the mobile phase or a compatible
solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum will provide information on the aromatic protons. The
chemical shifts and coupling patterns will be characteristic of the substitution pattern on the
benzene ring.

e 13C NMR: The carbon NMR spectrum will show distinct signals for each of the carbon atoms
in the molecule, confirming the carbon framework.

o Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) or deuterated chloroform (CDCIs) are
common solvents.

Mass Spectrometry (MS)

o Technique: Electrospray ionization (ESI) is a common method for analyzing such
compounds.

o Expected lon: In positive ion mode, the protonated molecule [M+H]* would be expected. In
negative ion mode, the deprotonated molecule [M-H]~ would be observed. The isotopic
pattern due to the presence of chlorine (3*Cl and 3’Cl) would also be a key identifying
feature.

Safety and Handling

2-Chloro-5-nitrobenzenesulfonamide is classified as a hazardous substance and requires
careful handling.
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e Hazard Statements: May cause an allergic skin reaction (H317).[1][5]

e Precautionary Statements:

[¢]

Avoid breathing dust/fume/gas/mist/vapors/spray (P261).[5]

[¢]

Wear protective gloves/protective clothing/eye protection/face protection (P280).[5]

[e]

IF ON SKIN: Wash with plenty of water (P302+P352).[5]

o

If skin irritation or rash occurs: Get medical help (P333+P317).[5]

o Personal Protective Equipment (PPE):

[¢]

Respiratory Protection: Use a NIOSH-approved respirator when handling the solid
material to avoid dust inhalation.[6]

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves.[13]

[e]

Eye Protection: Use chemical safety goggles.[13]

o

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.
o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[6]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local regulations.[5]
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Safe Handling of
2-Chloro-5-nitrobenzenesulfonamide
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Caption: Safety protocol for handling 2-Chloro-5-nitrobenzenesulfonamide.

Conclusion

2-Chloro-5-nitrobenzenesulfonamide is a compound of significant interest to the chemical
and pharmaceutical industries. Its well-defined structure and reactive functional groups make it
an ideal starting material for the synthesis of a wide array of novel molecules. A thorough
understanding of its properties, synthesis, and handling is crucial for its effective and safe
utilization in research and development. This guide provides a foundational framework for
professionals working with this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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